Cas no 2228209-51-4 (O-2-(2-methoxy-4-nitrophenyl)propylhydroxylamine)

• Product Name: O-2-(2-methoxy-4-nitrophenyl)propylhydroxylamine
• CAS No: 2228209-51-4
• MF: C₁₀H₁₄N₂O₄
• MW: 226.229162693024
• CID: 5893297
• PubChem ID: 165669740
• Update Time: 2025-06-14

O-2-(2-methoxy-4-nitrophenyl)propylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-2-(2-methoxy-4-nitrophenyl)propylhydroxylamine
• O-[2-(2-methoxy-4-nitrophenyl)propyl]hydroxylamine
• 2228209-51-4
• EN300-1759596

• Inchi： 1S/C10H14N2O4/c1-7(6-16-11)9-4-3-8(12(13)14)5-10(9)15-2/h3-5,7H,6,11H2,1-2H3
• InChI Key： OTHZAXOOQUIGKK-UHFFFAOYSA-N
• SMILES： O(CC(C)C1C=CC(=CC=1OC)[N+](=O)[O-])N

Computed Properties

• Exact Mass: 226.09535693g/mol
• Monoisotopic Mass: 226.09535693g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 90.3Ų

Additional information on O-2-(2-methoxy-4-nitrophenyl)propylhydroxylamine

Comprehensive Overview of O-2-(2-methoxy-4-nitrophenyl)propylhydroxylamine (CAS No. 2228209-51-4)

O-2-(2-methoxy-4-nitrophenyl)propylhydroxylamine (CAS No. 2228209-51-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound, characterized by its methoxy and nitrophenyl functional groups, is often explored for its role in synthetic chemistry and drug development. Researchers are particularly interested in its hydroxylamine moiety, which contributes to its reactivity and versatility in organic transformations.

In recent years, the demand for nitrophenyl derivatives like O-2-(2-methoxy-4-nitrophenyl)propylhydroxylamine has surged, driven by their utility in designing novel therapeutic agents. The compound's CAS No. 2228209-51-4 is frequently searched in academic and industrial databases, reflecting its relevance in cutting-edge research. Its structural features make it a candidate for studying enzyme inhibition, signal transduction pathways, and antioxidant mechanisms, aligning with current trends in precision medicine and targeted drug delivery.

One of the most discussed topics in the context of O-2-(2-methoxy-4-nitrophenyl)propylhydroxylamine is its potential role in green chemistry. As sustainability becomes a priority, researchers are investigating how this compound can be synthesized using eco-friendly methods, such as catalytic reduction or biocatalysis. These approaches minimize waste and reduce reliance on hazardous reagents, addressing the growing demand for environmentally responsible chemical processes.

Another area of interest is the compound's application in material science. The nitrophenyl group in CAS No. 2228209-51-4 is known for its electron-withdrawing properties, making it valuable in designing organic semiconductors and photoresponsive materials. This aligns with the booming field of flexible electronics and optoelectronic devices, where such compounds are pivotal for advancing technology.

From an analytical perspective, O-2-(2-methoxy-4-nitrophenyl)propylhydroxylamine is often studied using advanced techniques like NMR spectroscopy, mass spectrometry, and HPLC. These methods help elucidate its purity, stability, and interaction with other molecules, which are critical for ensuring its efficacy in research and industrial applications. The compound's CAS No. 2228209-51-4 is a key identifier in these studies, facilitating accurate data retrieval and collaboration across scientific communities.

In summary, O-2-(2-methoxy-4-nitrophenyl)propylhydroxylamine (CAS No. 2228209-51-4) represents a fascinating intersection of chemistry, pharmacology, and materials science. Its multifaceted applications, from drug discovery to sustainable synthesis, make it a compound of enduring interest. As research continues to uncover its potential, this molecule is poised to play a pivotal role in addressing some of the most pressing challenges in modern science and technology.